B1575157 Kinesin-like protein KIF20A (284-293)

Kinesin-like protein KIF20A (284-293)

Cat. No. B1575157
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Kinesin-like protein KIF20A

Scientific Research Applications

Role in Oocyte Maturation and Early Embryo Development

KIF20A, a mitotic kinesin-like motor protein, plays a crucial role in porcine oocyte meiotic maturation and early embryo development. Its dynamic localization during meiosis is vital for the regulation of cell cycle during successful cytokinesis (Zhang et al., 2014).

Involvement in Cancer Progression and Therapy

KIF20A expression is implicated in various cancers, including breast, cervical, and nasopharyngeal cancers. It is often upregulated in cancerous tissues and associated with tumor progression, poor prognosis, and resistance to chemotherapy. KIF20A has been identified as a potential target for cancer therapy (Zou et al., 2014), (Wu et al., 2019).

Expression in Hematopoietic Cells

KIF20A is highly expressed in immature hematopoietic cells and supports the growth of leukemia cell lines, indicating its role in blood cells and potential involvement in myeloid neoplasms (Morita et al., 2018).

Mechanisms in Intracellular Transport

KIF20A, as part of the Kinesin superfamily, plays an important role in intracellular transport, which is fundamental for cellular function, survival, and morphogenesis. This includes transport of various cargos like membranous organelles, protein complexes, and mRNAs (Hirokawa et al., 2009).

Tumor-Associated Antigen and Immunotherapy

KIF20A functions as a tumor-associated antigen and is a promising target for immunotherapy, especially in cancers such as pancreatic and gliomas. Clinical trials involving KIF20A peptide vaccines have been conducted, underscoring its potential in cancer treatment (Tomita et al., 2013), (Saito et al., 2017).

Diagnostic and Prognostic Values in Cancer

KIF20A expression correlates with disease progression and prognosis in several cancers, including renal, hepatocellular, and bladder cancers, making it a valuable biomarker for diagnosis and prognosis (Liu et al., 2017), (Ren et al., 2020).

properties

Product Name

Kinesin-like protein KIF20A (284-293)

sequence

AQPDTAPLPV

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Kinesin-like protein KIF20A (284-293)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.